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A comprehensive in vitro comparison of Transbond orthodontic adhesives against market

alternatives reveals nuances in long-term bond strength and material degradation. This guide

synthesizes data from multiple studies to provide researchers, scientists, and drug

development professionals with a clear, data-driven overview of performance under simulated

clinical conditions.

In the demanding environment of the oral cavity, the longevity and stability of orthodontic

adhesives are paramount to successful treatment outcomes. 3M's Transbond series of

adhesives, including Transbond XT, Transbond Plus Self-Etching Primer, and Transbond
MIP Moisture Insensitive Primer, are widely utilized in clinical practice. This guide delves into

their in vitro performance over time, comparing them with other commercially available

orthodontic adhesives through the lens of shear bond strength (SBS) after artificial aging and

direct measures of material degradation.

Long-Term Bond Strength: A Comparative Analysis
The ability of an adhesive to maintain a strong bond between the bracket and enamel over the

course of orthodontic treatment is critical. In vitro studies frequently employ artificial aging

protocols, such as water storage and thermocycling, to simulate the effects of the oral

environment on bond strength.

Shear Bond Strength After Water Storage
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Water storage is a common method to simulate the hydrolytic degradation of adhesive resins

over time. The following table summarizes the shear bond strength of Transbond adhesives

compared to other products after various periods of water storage.

Adhesive
System

Time Point
Mean Shear
Bond Strength
(MPa) ± SD

Comparison
Adhesive(s)

Mean Shear
Bond Strength
(MPa) ± SD of
Competitor(s)

Transbond XT 24 hours
12.71 ± (not

specified)
First Step

5.30 ± (not

specified)

30 days (not specified) First Step (not specified)

3 months (not specified) First Step (not specified)

Transbond Plus

SEP
24 hours

10.96 ± (not

specified)
First Step

5.30 ± (not

specified)

30 days (not specified) First Step (not specified)

3 months (not specified) First Step (not specified)

Transbond XT 24 hours 25.5 ± 1.69
Heliosit

Orthodontic
10.54 ± 1.86[1]

Transbond XT 48 hours 12.91 ± 2.0
Heliosit, Enlight,

Bracepaste

10.93 ± 1.71,

11.77 ± 1.87,

12.87 ± 1.59[2]

Transbond MIP

(wet)
24 hours (not specified)

Assure Plus

(wet)
12.63 ± 6.64[3]

Note: "not specified" indicates that the standard deviation was not provided in the source

material. Some data points for time-based degradation were not available in the reviewed

literature.

Shear Bond Strength After Thermocycling
Thermocycling simulates the temperature fluctuations that occur in the oral cavity, which can

stress the adhesive interface and lead to bond degradation.
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Adhesive
System

Thermocycling
Protocol

Mean Shear
Bond Strength
(MPa) ± SD

Comparison
Adhesive(s)

Mean Shear
Bond Strength
(MPa) ± SD of
Competitor(s)

Transbond Plus 10,000 cycles (not specified) APC Flash-Free (not specified)

20,000 cycles
(significantly

decreased)
APC Flash-Free

(significantly

decreased)[2]

Material Degradation: Water Sorption and Solubility
Direct measures of material degradation, such as water sorption and solubility, provide insight

into the long-term stability of the adhesive itself. Excessive water sorption can lead to

plasticization of the polymer network, reducing its mechanical properties, while high solubility

indicates a loss of material over time.

A study comparing the water sorption and solubility of several orthodontic composites over a

30-day period provided the following insights:

Adhesive
Water Sorption (µg/mm³)
after 30 days (Mean ± SD)

Water Solubility (µg/mm³)
after 30 days (Mean ± SD)

Transbond XT (not specified) (not specified)

Bisco Ortho Bracket Paste (not specified) (not specified)

Light Bond (not specified) (not specified)

Tetric Evo Flow Significantly Higher Significantly Higher[4]

Note: While the study indicated no significant difference in water sorption between Transbond
XT, Bisco Ortho Bracket Paste, and Light Bond, specific mean and standard deviation values

were not provided in the abstract.[4] Tetric Evo Flow, a flowable composite, showed

significantly higher water sorption and solubility compared to the traditional orthodontic

composites.[4]
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To ensure a thorough understanding of the presented data, the following are detailed

methodologies for the key experiments cited.

Shear Bond Strength (SBS) Testing Protocol
Specimen Preparation: Extracted human or bovine teeth are cleaned and mounted in acrylic

resin, leaving the buccal surface exposed. The enamel surface is then prepared according to

the manufacturer's instructions for the specific adhesive being tested (e.g., acid-etching for

conventional adhesives, or direct application for self-etching primers).

Bracket Bonding: Orthodontic brackets are bonded to the prepared enamel surfaces using

the designated adhesive. Excess adhesive is removed, and the adhesive is light-cured

according to the manufacturer's recommendations.

Artificial Aging: Bonded specimens undergo an aging protocol, such as:

Water Storage: Specimens are stored in distilled water at 37°C for a specified period (e.g.,

24 hours, 30 days, 3 months, 6 months).

Thermocycling: Specimens are subjected to a set number of cycles between cold (e.g.,

5°C) and hot (e.g., 55°C) water baths with a specific dwell time in each.

Debonding: A universal testing machine is used to apply a shear force to the bracket at a

specified crosshead speed (e.g., 1 mm/min) until the bracket debonds. The force at which

failure occurs is recorded.

SBS Calculation: The shear bond strength is calculated in megapascals (MPa) by dividing

the failure load (in Newtons) by the surface area of the bracket base (in mm²).

Water Sorption and Solubility Testing Protocol (Based
on ISO 4049)

Specimen Fabrication: Disc-shaped specimens of the adhesive material are fabricated using

a standardized mold.

Initial Conditioning: The specimens are placed in a desiccator until a constant mass (m1) is

achieved.
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Water Immersion: The conditioned specimens are immersed in distilled water at 37°C for a

specified period (e.g., 1, 7, or 30 days).

Mass Measurement after Immersion: After the immersion period, the specimens are

removed from the water, blotted dry, and weighed to determine the mass after water sorption

(m2).

Reconditioning: The specimens are then returned to the desiccator until they reach a

constant mass again (m3).

Calculation:

Water Sorption (Wsp): Wsp = (m2 - m3) / V

Solubility (Wsl): Wsl = (m1 - m3) / V (where V is the volume of the specimen in mm³).

Visualizing the Experimental Workflow
To further clarify the process of evaluating long-term bond strength, the following diagram

illustrates a typical experimental workflow.

Specimen Preparation Bonding Procedure Artificial Aging Mechanical Testing

Tooth Extraction & Cleaning Mounting in Acrylic Enamel Surface Preparation Adhesive Application Bracket Placement & Curing Water Storage or Thermocycling Shear Bond Strength Test Data Analysis (MPa)

Click to download full resolution via product page

Caption: Experimental workflow for in vitro shear bond strength testing of orthodontic

adhesives.

Conclusion
The in vitro data suggests that Transbond adhesives, particularly Transbond XT, demonstrate

robust shear bond strength that is often comparable or superior to other tested adhesives in

short-term evaluations.[1][2] However, long-term performance, especially under conditions of
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prolonged water exposure and thermal stress, warrants careful consideration. While direct,

long-term degradation data is limited, the available information on water sorption and solubility

indicates that traditional orthodontic composites like Transbond XT may offer greater stability

than some flowable composites.[4] For moisture-sensitive clinical situations, products like

Transbond MIP have shown acceptable performance.[5][6]

Researchers and clinicians should consider the specific clinical application and the available

evidence on long-term performance when selecting an orthodontic adhesive. Further long-term

in vitro studies focusing on a wider range of degradation metrics are needed to provide a more

complete picture of the performance of these materials over the typical duration of orthodontic

treatment.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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